An In-depth Technical Guide to the Chemical Properties and Applications of 5-bromo-N-hexylpyridin-2-amine
An In-depth Technical Guide to the Chemical Properties and Applications of 5-bromo-N-hexylpyridin-2-amine
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of 5-bromo-N-hexylpyridin-2-amine, a substituted aminopyridine of significant interest in medicinal chemistry and materials science. As a Senior Application Scientist, this document is structured to deliver not just data, but actionable insights, focusing on the causality behind its chemical behavior, synthetic strategies, and potential applications. We will delve into its synthesis, physicochemical characteristics, spectroscopic profile, and reactivity, providing a robust framework for its utilization in research and development.
Introduction: The Strategic Value of the Aminopyridine Scaffold
The aminopyridine moiety is a "privileged structure" in medicinal chemistry, forming the core of numerous approved pharmaceuticals.[1] Its ability to act as a hydrogen bond donor and acceptor, coupled with the tunable electronic properties of the pyridine ring, makes it an ideal scaffold for designing molecules that interact with biological targets like protein kinases.[1] The introduction of a bromine atom at the 5-position and an N-hexyl group at the 2-amino position creates a versatile building block with distinct properties. The bromine atom serves as a key functional handle for further elaboration via cross-coupling reactions, while the hexyl chain imparts significant lipophilicity, influencing the molecule's solubility, membrane permeability, and potential for hydrophobic interactions with target proteins.
Synthesis and Mechanistic Considerations
The most direct and widely adopted method for synthesizing N-alkylated aminopyridines from aryl halides is the Buchwald-Hartwig amination.[2] This palladium-catalyzed cross-coupling reaction offers high functional group tolerance and generally proceeds with good to excellent yields, making it superior to harsher classical methods.[2]
Proposed Synthetic Pathway: Buchwald-Hartwig Amination
The synthesis of 5-bromo-N-hexylpyridin-2-amine would typically proceed by coupling 2,5-dibromopyridine with hexylamine. The choice of catalyst system (palladium precursor and phosphine ligand) is critical, especially when dealing with 2-halopyridines, as the pyridine nitrogen can coordinate to the palladium center and poison the catalyst.[3]
Experimental Protocol: Synthesis of 5-bromo-N-hexylpyridin-2-amine
-
Reaction Setup: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2,5-dibromopyridine (1.0 eq.), a palladium precursor such as Pd₂(dba)₃ (2 mol%), and a sterically hindered phosphine ligand like XPhos or BrettPhos (4 mol%).
-
Reagent Addition: Add a strong, non-nucleophilic base, typically sodium tert-butoxide (NaOtBu) (1.4 eq.).
-
Solvent and Amine: Add anhydrous, degassed toluene as the solvent, followed by the addition of hexylamine (1.2 eq.).
-
Reaction Execution: Heat the sealed reaction mixture to 80-110 °C and stir vigorously for 12-24 hours. The reaction progress should be monitored by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
-
Work-up and Purification: Upon completion, cool the reaction to room temperature and quench with water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.
-
Purification: The crude product is purified by flash column chromatography on silica gel to yield the final product.
Causality of Component Selection
-
Palladium Precursor & Ligand: The use of bulky, electron-rich phosphine ligands (e.g., XPhos) is crucial. These ligands form stable, monoligated Pd(0) complexes that are highly active in the catalytic cycle.[3][4] The steric bulk helps to prevent the formation of inactive palladium dimers and mitigates the poisoning effect of the pyridine nitrogen substrate.[3]
-
Base: Sodium tert-butoxide is a sufficiently strong base to deprotonate the amine-palladium complex, a key step in the catalytic cycle, without promoting significant side reactions.[3]
-
Solvent: Toluene is a common choice due to its high boiling point, allowing the reaction to be conducted at the necessary temperatures, and its relatively non-polar nature, which is compatible with the organometallic intermediates.[3]
Physicochemical Properties
While specific experimental data for 5-bromo-N-hexylpyridin-2-amine is not widely published, its properties can be reliably predicted based on its structure and data from analogous compounds. The presence of the hexyl group suggests it is likely a solid or a high-boiling point oil at room temperature.[5]
| Property | Predicted Value / Information | Rationale / Analog Comparison |
| Molecular Formula | C₁₁H₁₇BrN₂ | - |
| Molecular Weight | 257.17 g/mol | - |
| Appearance | White to pale yellow solid or oil | Similar N-alkylated aminopyridines are typically solids. |
| Melting Point | Not available; likely <100 °C | The parent 2-amino-5-bromopyridine melts at 135-145 °C.[6] N-alkylation typically lowers the melting point. |
| Boiling Point | > 250 °C (estimated) | The parent 2-aminopyridine boils at 210 °C.[7] The addition of bromo and hexyl groups will significantly increase the boiling point. |
| Solubility | Soluble in common organic solvents (e.g., DCM, EtOAc, Toluene). Poorly soluble in water. | The long alkyl chain increases lipophilicity, reducing water solubility.[5] |
| pKa | ~6.0 (predicted for the pyridinium ion) | Based on similar 2-aminopyridines. The parent 2-aminopyridine has a pKa of 6.86. Electron-withdrawing bromine will slightly decrease basicity. |
Spectroscopic Characterization
Spectroscopic analysis is essential for confirming the structure and purity of the synthesized compound. The following are predicted key features based on the analysis of related structures.[8][9]
¹H NMR Spectroscopy
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Pyridine Protons (δ 6.5-8.5 ppm): Three signals are expected in the aromatic region. The proton at C6 (adjacent to N) will be a doublet. The proton at C4 will be a doublet of doublets, and the proton at C3 will be a doublet.
-
N-H Proton (δ 4.5-5.5 ppm): A broad singlet, which may couple to the adjacent CH₂ group, resulting in a triplet. This signal will disappear upon a D₂O shake.
-
Hexyl Chain Protons (δ 0.8-3.5 ppm):
-
N-CH₂ (α): A triplet around δ 3.2-3.4 ppm, deshielded by the adjacent nitrogen.
-
Internal CH₂ (β, γ, δ, ε): A series of multiplets between δ 1.2-1.7 ppm.
-
Terminal CH₃ (ζ): A triplet around δ 0.9 ppm.
-
¹³C NMR Spectroscopy
-
Pyridine Carbons (δ 100-160 ppm): Five signals are expected. The C2 carbon (bearing the amino group) will be the most downfield (~158 ppm). The C5 carbon (bearing the bromine) will be significantly shielded (~105-110 ppm).
-
Hexyl Chain Carbons (δ 14-45 ppm): Six distinct signals corresponding to the carbons of the hexyl group.
Infrared (IR) Spectroscopy
-
N-H Stretch: A single, sharp band is expected in the 3350-3310 cm⁻¹ region, characteristic of a secondary amine.[10][11]
-
C-H Stretches: Aliphatic C-H stretching bands will appear just below 3000 cm⁻¹.
-
C=C and C=N Stretches: Aromatic ring stretching vibrations will be observed in the 1500-1600 cm⁻¹ region.[9]
-
C-N Stretch: An aromatic amine C-N stretch will appear around 1335-1250 cm⁻¹.[10]
-
C-Br Stretch: A band in the fingerprint region, typically around 500-600 cm⁻¹.[9]
Mass Spectrometry (MS)
The mass spectrum will show a characteristic isotopic pattern for a bromine-containing compound. The molecular ion peak will appear as two peaks of nearly equal intensity ([M]⁺ and [M+2]⁺) separated by 2 m/z units.[9] Key fragmentation patterns would include the loss of the hexyl chain and the bromine atom.
Reactivity and Potential Applications
5-bromo-N-hexylpyridin-2-amine is a bifunctional molecule with several sites of reactivity that can be exploited for the synthesis of more complex structures.
-
Site A (Pyridine Nitrogen): The lone pair on the pyridine nitrogen makes the molecule basic and allows it to act as a ligand for metal centers. This property is fundamental to its potential role in catalysis or materials science.[12][13]
-
Site B (Bromo Group): This is arguably the most valuable reactive site for drug discovery applications. The C-Br bond is highly susceptible to palladium-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Heck reactions.[8][14] This allows for the straightforward introduction of various aryl, heteroaryl, or alkynyl groups at the 5-position, enabling the rapid generation of diverse chemical libraries for screening against biological targets.
-
Site C (Amino Group): The secondary amine is a hydrogen bond donor and can participate in key interactions within a protein's binding site. While less reactive than a primary amine, it can still undergo further reactions like acylation or alkylation under specific conditions.
Given these features, 5-bromo-N-hexylpyridin-2-amine is an excellent starting material for:
-
Kinase Inhibitor Development: As a scaffold to build libraries of compounds targeting the ATP-binding site of kinases implicated in oncology and inflammatory diseases.[1]
-
Agrochemicals: Substituted pyridines are common motifs in pesticides and herbicides.
-
Organic Electronics: As a building block for novel organic materials with specific electronic properties.
Safety and Handling
5-bromo-N-hexylpyridin-2-amine should be handled with appropriate safety precautions. As with most aromatic amines and brominated organic compounds, it should be considered harmful if swallowed or absorbed through the skin.[7][13] Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. All manipulations should be performed in a well-ventilated fume hood.
Conclusion
5-bromo-N-hexylpyridin-2-amine represents a strategically designed chemical intermediate with significant potential for researchers in drug discovery and materials science. Its synthesis via robust methods like the Buchwald-Hartwig amination is well-precedented for analogous structures. The molecule’s key features—a lipophilic side chain, a reactive bromine handle for diversification, and the biologically relevant aminopyridine core—make it a valuable tool for the systematic exploration of chemical space and the development of novel, high-value compounds. This guide provides the foundational knowledge required to effectively synthesize, characterize, and utilize this versatile chemical building block.
References
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Wikipedia. (n.d.). 2-Aminopyridine. Retrieved from [Link]
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Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]
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Purdue University. (n.d.). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Retrieved from [Link]
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PubChemLite. (n.d.). 5-bromo-n-ethylpyridin-2-amine (C7H9BrN2). Retrieved from [Link]
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PubMed. (2007). A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. Retrieved from [Link]
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Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]
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University of Calgary. (n.d.). IR: amines. Retrieved from [Link]
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The Royal Society of Chemistry. (n.d.). Supplementary Information Synthetic routes to compounds 5 and 10-19. Retrieved from [Link]
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MDPI. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Retrieved from [Link]
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PubChem. (n.d.). 5-bromo-N,N-dimethylpyridin-2-amine. Retrieved from [Link]
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PubChem. (n.d.). 2-Amino-5-bromopyridine. Retrieved from [Link]
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National Institutes of Health. (n.d.). 5-Bromo-N-(3,4-dimethoxybenzyl)pyridin-2-amine. Retrieved from [Link]
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Journal of Indian Research. (2013). INFRARED ABSORPTION SPECTRA OF 5-BROMO-2-3-DIHYDROXY PYRIDINE. Retrieved from [Link]
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PubChem. (n.d.). 5-bromo-N-ethyl-N-propylpyrimidin-2-amine. Retrieved from [Link]
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BYJU'S. (n.d.). Physical Properties of Amines. Retrieved from [Link]
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Chemistry LibreTexts. (2024). 24.10: Spectroscopy of Amines. Retrieved from [Link]
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ResearchGate. (n.d.). Observed and calculated IR spectrum of 2-amino-5-bromo-4-methylpyridine. Retrieved from [Link]
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National Institutes of Health. (n.d.). 5-Bromo-N-methylpyrimidin-2-amine. Retrieved from [Link]
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